Cas no 1208077-55-7 (5-Amino-2-bromo-4-chlorobenzoic acid)

• Product Name: 5-Amino-2-bromo-4-chlorobenzoic acid
• CAS No: 1208077-55-7
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD12547833
• CID: 4577603
• PubChem ID: 50998203
• Update Time: 2023-04-05

5-Amino-2-bromo-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-chloro-benzoic acid
• 5-Amino-2-bromo-4-chlorobenzoic acid

• MDL： MFCD12547833
• Inchi： 1S/C7H5BrClNO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： XABXPJNDUNWRFB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N)=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 248.919
• Monoisotopic Mass: 248.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives